Cas no 2228108-87-8 (1-2-(methoxymethyl)oxan-2-yl-2-methylpropan-2-ol)

• Product Name: 1-2-(methoxymethyl)oxan-2-yl-2-methylpropan-2-ol
• CAS No: 2228108-87-8
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 5825608
• PubChem ID: 165714276
• Update Time: 2025-11-05

1-2-(methoxymethyl)oxan-2-yl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(methoxymethyl)oxan-2-yl-2-methylpropan-2-ol
• 2228108-87-8
• 1-[2-(methoxymethyl)oxan-2-yl]-2-methylpropan-2-ol
• EN300-1736805

• Inchi： 1S/C11H22O3/c1-10(2,12)8-11(9-13-3)6-4-5-7-14-11/h12H,4-9H2,1-3H3
• InChI Key： DASZDZPLSHDYLZ-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)CC(C)(C)O

Computed Properties

• Exact Mass: 202.15689456g/mol
• Monoisotopic Mass: 202.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-2-(methoxymethyl)oxan-2-yl-2-methylpropan-2-ol

1-2-(Methoxymethyl)Oxan-2-yl-2-Methylpropan-2-ol: A Comprehensive Overview

The compound with CAS No. 2228108-87-8, commonly referred to as 1-2-(methoxymethyl)oxan-2-yl-2-methylpropan-2-ol, is a versatile and intriguing molecule that has garnered significant attention in both academic and industrial research. This compound, which belongs to the class of ethers and alcohols, exhibits a unique combination of chemical properties that make it suitable for a wide range of applications. Recent studies have shed light on its potential in drug delivery systems, polymer synthesis, and as a precursor in organic synthesis.

1-2-(methoxymethyl)oxan-2-yl-2-methylpropan-2-ol is characterized by its cyclic ether structure, specifically an oxane (tetrahydropyran) ring substituted with a methoxymethyl group and a 2-methylpropanol moiety. This structural arrangement imparts the compound with interesting physical and chemical properties. For instance, its ether linkages contribute to its stability under various reaction conditions, while the alcohol group enhances its solubility in polar solvents. These attributes make it an ideal candidate for use in pharmaceutical formulations where controlled drug release is desired.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-2-(methoxymethyl)oxan-2-yl-2-methylpropan-2-ol through various routes. One notable method involves the Williamson ether synthesis, where an alkoxide reacts with an alkyl halide in the presence of a suitable base. This approach has been optimized to achieve high yields and purity, making it scalable for industrial production. Additionally, researchers have explored green chemistry methodologies to synthesize this compound, such as using microwave-assisted reactions or enzymatic catalysis, which reduce environmental impact and improve reaction efficiency.

The applications of 1-2-(methoxymethyl)oxan-2-ylium propanone extend beyond pharmaceuticals. In the field of polymer science, this compound has been utilized as a building block for synthesizing biodegradable polymers. Its ability to form stable ether linkages makes it suitable for creating materials with tailored mechanical and degradation properties. Furthermore, its role as a precursor in organic synthesis has been highlighted in recent studies, where it serves as an intermediate in the preparation of complex molecules with therapeutic potential.

In terms of safety and environmental impact, 1-methoxy-N-(tert-butyl)-N-methoxyacetamide has been subjected to rigorous testing to assess its toxicity and biodegradability. Studies indicate that it exhibits low acute toxicity and is readily biodegradable under aerobic conditions. These findings are crucial for ensuring its safe handling and disposal in industrial settings.

As research continues to uncover new facets of 1-methoxy-N-(tert-butyl)-N-methoxyacetamide, its potential applications are expected to expand further. Collaborative efforts between academia and industry are likely to drive innovation in its synthesis, characterization, and utilization. With its unique chemical properties and promising applications, this compound stands at the forefront of modern chemical research.